1,3-Bis(2-ethylhexyl)cyclohexane
Description
1,3-Bis(2-ethylhexyl)cyclohexane is a useful research compound. Its molecular formula is C22H44 and its molecular weight is 308.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Emollient. However, this does not mean our product can be used or applied in the same or a similar way.
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Properties
CAS No. |
84753-08-2 |
|---|---|
Molecular Formula |
C22H44 |
Molecular Weight |
308.6 g/mol |
IUPAC Name |
1,3-bis(2-ethylhexyl)cyclohexane |
InChI |
InChI=1S/C22H44/c1-5-9-12-19(7-3)16-21-14-11-15-22(18-21)17-20(8-4)13-10-6-2/h19-22H,5-18H2,1-4H3 |
InChI Key |
DFIIJEHQGUKXKU-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)CC1CCCC(C1)CC(CC)CCCC |
Canonical SMILES |
CCCCC(CC)CC1CCCC(C1)CC(CC)CCCC |
Key on ui other cas no. |
84753-08-2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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